Cas no 1823783-92-1 (methyl 2-(4-carbamoyl-3-nitro-1H-pyrazol-1-yl)acetate)

• Product Name: methyl 2-(4-carbamoyl-3-nitro-1H-pyrazol-1-yl)acetate
• CAS No: 1823783-92-1
• MF: C₇H₈N₄O₅
• MW: 228.162220954895
• MDL: MFCD29034301
• CID: 5152750
• PubChem ID: 119056211
• Update Time: 2026-03-03

methyl 2-(4-carbamoyl-3-nitro-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-carbamoyl-3-nitro-1H-pyrazol-1-yl)acetate
• 1H-Pyrazole-1-acetic acid, 4-(aminocarbonyl)-3-nitro-, methyl ester

• MDL： MFCD29034301
• Inchi： 1S/C7H8N4O5/c1-16-5(12)3-10-2-4(6(8)13)7(9-10)11(14)15/h2H,3H2,1H3,(H2,8,13)
• InChI Key： HWBNYOZCMPNHMQ-UHFFFAOYSA-N
• SMILES： N1(CC(OC)=O)C=C(C(N)=O)C([N+]([O-])=O)=N1

Additional information on methyl 2-(4-carbamoyl-3-nitro-1H-pyrazol-1-yl)acetate

Comprehensive Overview of Methyl 2-(4-Carbamoyl-3-Nitro-1H-Pyrazol-1-Yl)Acetate (CAS No. 1823783-92-1)

Methyl 2-(4-carbamoyl-3-nitro-1H-pyrazol-1-yl)acetate (CAS No. 1823783-92-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyrazole core and nitro and carbamoyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular structure, C7H8N4O5, highlights its potential for diverse applications, particularly in drug discovery and crop protection formulations.

In recent years, the demand for heterocyclic compounds like methyl 2-(4-carbamoyl-3-nitro-1H-pyrazol-1-yl)acetate has surged due to their role in developing novel enzyme inhibitors and receptor modulators. Researchers are particularly interested in its nitro group, which can be reduced to form amines, a critical step in creating pharmacologically active derivatives. The compound’s ester moiety further enhances its reactivity, making it a valuable building block for peptide mimetics and prodrug designs.

The synthesis of methyl 2-(4-carbamoyl-3-nitro-1H-pyrazol-1-yl)acetate typically involves multi-step organic reactions, including nitration and amidation processes. Its CAS No. 1823783-92-1 ensures precise identification in chemical databases, facilitating global research collaboration. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity, which are crucial for reproducibility in scientific studies.

From an industrial perspective, this compound aligns with the growing trend of green chemistry and sustainable synthesis. Manufacturers are optimizing routes to minimize waste and energy consumption, addressing environmental concerns while maintaining high yields. Its potential applications in biodegradable agrochemicals also resonate with the global push for eco-friendly farming solutions, a topic frequently searched by stakeholders in agriculture and environmental science.

In the pharmaceutical sector, methyl 2-(4-carbamoyl-3-nitro-1H-pyrazol-1-yl)acetate is explored for its role in anticancer and anti-inflammatory drug candidates. Computational studies suggest its scaffold could interact with kinase targets, a hot topic in oncology research. Additionally, its carbamoyl group offers hydrogen-bonding capabilities, a desirable feature for improving drug solubility and bioavailability—key challenges in modern drug formulation.

For researchers and suppliers, understanding the stability and storage conditions of this compound is essential. It is recommended to store it in a cool, dry environment away from light to prevent degradation. Safety data sheets (SDS) provide detailed handling guidelines, ensuring compliance with laboratory best practices. These practical insights are often sought after in academic forums and chemical sourcing platforms.

The compound’s relevance extends to material science, where its nitroaromatic properties are investigated for use in organic electronics and sensors. As the demand for lightweight, flexible materials grows, methyl 2-(4-carbamoyl-3-nitro-1H-pyrazol-1-yl)acetate could contribute to advancements in conductive polymers or photoactive coatings, aligning with trends in renewable energy and smart materials.

In summary, methyl 2-(4-carbamoyl-3-nitro-1H-pyrazol-1-yl)acetate (CAS No. 1823783-92-1) represents a multifaceted compound with broad scientific and industrial potential. Its structural features and adaptability make it a subject of ongoing research, particularly in addressing contemporary challenges in healthcare, agriculture, and sustainable technology. As innovation accelerates, this compound is poised to play a pivotal role in next-generation solutions.